![molecular formula C19H28ClN3O B2782017 N-(2-Amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride CAS No. 2637117-20-3](/img/structure/B2782017.png)
N-(2-Amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride
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Description
N-(2-Amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H28ClN3O and its molecular weight is 349.9. The purity is usually 95%.
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Scientific Research Applications
Biological Effects of Acetamide Derivatives
Compounds such as acetamide derivatives are studied for their biological effects, which can range from toxicological impacts to potential therapeutic uses. For instance, research on various acetamide and formamide derivatives has contributed significantly to understanding their commercial importance and biological consequences of exposure. Such studies are crucial for assessing the safety and efficacy of new pharmaceuticals, including their environmental toxicology (Kennedy, 2001).
Chromatographic Techniques in Drug Analysis
The development and refinement of chromatographic techniques, such as hydrophilic interaction chromatography (HILIC), are essential for analyzing polar, weakly acidic, or basic samples, including various drugs and metabolites. This research area helps in understanding the pharmacokinetics and metabolism of complex molecules, contributing to the development of new drugs and the improvement of existing ones (Jandera, 2011).
Antidepressant Effects of NMDA Receptor Antagonists
NMDA (N-methyl-D-aspartate) receptor antagonists, like ketamine, have shown potential antidepressant effects, indicating a new direction for treating mood disorders. This line of research involves understanding the drug's pharmacokinetics, pharmacodynamics, and its interaction with various receptors in the brain. It highlights the importance of exploring novel mechanisms of action for psychiatric medications (Peltoniemi et al., 2016).
AMPA Receptor Agonists for Depression Treatment
Research into AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptor agonists has been encouraged as a promising area for developing new antidepressants. These studies aim to identify compounds that can offer rapid-onset antidepressant effects with minimal side effects, similar to the benefits seen with ketamine but potentially with a better side effect profile. This research underscores the ongoing search for innovative treatments for depression and other mood disorders (Yang et al., 2012).
Properties
IUPAC Name |
N-(2-amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O.ClH/c1-22-16(11-15-9-5-6-10-18(15)22)12-19(23)21-17(13-20)14-7-3-2-4-8-14;/h5-6,9-11,14,17H,2-4,7-8,12-13,20H2,1H3,(H,21,23);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEAFMCMALTUADQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C1CC(=O)NC(CN)C3CCCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.